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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516

Technical Data Sheet: 4'-Chloroacetanilide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical
properties of 4'-Chloroacetanilide, a compound of interest in organic synthesis and
pharmaceutical research.

Physicochemical Properties

The quantitative properties of 4'-Chloroacetanilide are summarized in the table below,
providing a ready reference for experimental and developmental work.
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Property Value References
Molecular Formula C8H8CINO [1112][3]
Molecular Weight 169.61 g/mol [1]

Alternate Molecular Weight

169.611 g/mol

[3]

Alternate Molecular Weight 169.62 g/mol [4]
CAS Number 539-03-7 [1][3]
Melting Point 176-178 °C [2][3]
Boiling Point 333°C [2]
Density 1.385 g/cm3 [2]
White or greyish-beige
Appearance _ [3]
crystalline powder
Insoluble in water; Soluble in
B ethanol, ether, and carbon
Solubility [1][2]

disulfide; Slightly soluble in

CCl4 and benzene.

Structural and Identification Data

The relationship between the common name, molecular formula, and molecular weight of 4'-

Chloroacetanilide is a fundamental concept in its chemical identity. The following diagram

illustrates this logical relationship.
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Molecular Weight
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Click to download full resolution via product page

Caption: Logical relationship of 4'-Chloroacetanilide's identity.

Experimental Protocols

While this document focuses on the core properties of 4'-Chloroacetanilide, researchers
interested in experimental applications can refer to established methodologies. For instance,
the synthesis of 4'-Chloroacetanilide can be achieved through the reaction of acetanilide with
sodium hypochlorite in the presence of an acid catalyst. For analytical purposes, methods such
as High-Performance Liquid Chromatography (HPLC) are employed for the separation of 4'-
Chloroacetanilide from related compounds.

Applications in Research and Development

4'-Chloroacetanilide serves as a key intermediate in organic synthesis and is utilized in the
preparation of dyes[2]. In the pharmaceutical sector, it is used in pharmaceutical preparations
and has been identified as a reference compound for acetaminophen|3]. Its biochemical
properties include the ability to inhibit bacterial growth, which is potentially due to the inhibition
of protein synthesis.

Safety and Handling
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4'-Chloroacetanilide is classified as irritating to the eyes, respiratory system, and skin.
Appropriate personal protective equipment, including gloves, eye shields, and a dust mask,
should be used when handling this chemical. It is a combustible solid and should be stored in a
cool, dark place[1]. For detailed safety information, refer to the material safety data sheet
(MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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